Cas no 43046-97-5 ( )
structure
Product Name:
CAS No:43046-97-5
MF:C14H9NO6
MW:287.224364042282
CID:928687
PubChem ID:225705
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-hydroxy-3-nitrobenzoyl)benzoic acid
- 2-(4-Hydroxy-3-nitro-benzoyl)-benzoesaeure
- 2-(4-hydroxy-3-nitro-benzoyl)-benzoic acid
- 3'-Nitro-4'-oxy-benzophenon-carbonsaeure-(2)
- AC1L5E8B
- AC1Q5AOS
- AR-1C7838
- CHEMBL2059069
- CTK4I6941
- NSC15368
- SureCN1466999
- NSC-15368
- 2-[(4-hydroxy-3-nitrophenyl)carbonyl]benzoic acid
- o-(4-Hydroxy-3-nitrobenzoyl)benzoic acid
- 43046-97-5
- SCHEMBL1466999
- DTXSID40280081
- XWJQPRPADMOWSK-UHFFFAOYSA-N
- 2-(4-hydroxy-3-nitro-benzoyl)benzoic acid
-
-
- Inchi: 1S/C14H9NO6/c16-12-6-5-8(7-11(12)15(20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7,16H,(H,18,19)
- InChI Key: XWJQPRPADMOWSK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(=O)O)C1C=CC(=C(C=1)[N+](=O)[O-])O
Computed Properties
- Exact Mass: 287.04297
- Monoisotopic Mass: 287.04298701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 120Ų
Experimental Properties
- PSA: 117.74
- LogP: 2.75280
Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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